Cas no 1198283-36-1 (2-aminocyclopentane-1-carboxylic acid hydrochloride, cis)

• Product Name: 2-aminocyclopentane-1-carboxylic acid hydrochloride, cis
• CAS No: 1198283-36-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD09910174
• CID: 1039749
• PubChem ID: 16211922
• Update Time: 2025-07-02

2-aminocyclopentane-1-carboxylic acid hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 2-Aminocyclopentanecarboxylic acid hydrochloride
• 2-AMino-cyclopentanecarboxylic acid Hydrochloride
• 2-Aminocyclopentanecarboxylic acid hydrochloride (1:1)
• 2-aminocyclopentane-1-carboxylic acid hydrochloride, cis
• SCHEMBL3413780
• (1S,2S)-(-)-2-Amino-1-cyclopentanecarboxylic acid hydrochloride
• (1S,2R)-2-Amino-1-cyclopentanecarboxylic acid hydrochloride
• DA-17790
• 2-aminocyclopentane-1-carboxylic acid;hydrochloride
• (1R,2R)-2-aminocyclopentane-1-carboxylic acid,hydrochloride
• SB14781
• 2-aminocyclopentane-1-carboxylic acid hydrochloride
• 2-Aminocyclopentanecarboxylic acid HCl
• (1R,2S)-2-aminocyclopentane-1-carboxylic acid hydrochloride, relative
• DB-069290
• SB23008
• cis-2-Amino-cyclopentanecarboxylic acid hydrochloride
• NSC260529
• 2-aminocyclopentanecarboxylic acid;hydrochloride
• CS-0155442
• EN300-82949
• D94461
• NSC-260529
• CIS-2-AMINO-1-CYCLOPENTANECARBOXYLIC AC&
• Cyclopentanecarboxylic acid, 2-amino-, hydrochloride (1:1)
• Z1250132738
• 1198283-36-1
• AKOS016007054
• AB22519
• SB14780
• AB86310
• SB74320
• CIS-2-AMINO-1-CYCLOPENTANECARBOXYLIC ACID HYDROCHLORIDE HEMIHYDRATE, 99
• AS-76590
• SB23006
• 2-Aminocyclopentanecarboxylicacidhydrochloride
• (1R,2S)-Cispentacin Hydrochloride
• 212755-84-5

• MDL： MFCD09910174
• Inchi： 1S/C6H11NO2.ClH/c7-5-3-1-2-4(5)6(8)9;/h4-5H,1-3,7H2,(H,8,9);1H
• InChI Key： LVBDVNLIEHCCTP-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCCC1N)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-aminocyclopentane-1-carboxylic acid hydrochloride, cis

Introduction to 2-aminocyclopentane-1-carboxylic acid hydrochloride, cis (CAS No. 1198283-36-1)

2-aminocyclopentane-1-carboxylic acid hydrochloride, cis, identified by its CAS number 1198283-36-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This chiral molecule, characterized by its cyclic structure and amine functionality, has garnered attention due to its potential applications in drug development and biologically active molecule synthesis. The cis configuration of the compound contributes to its unique stereochemical properties, which are critical in determining its biological activity and interaction with biological targets.

The compound belongs to the class of amino acids derivatives, specifically featuring a cyclopentane ring substituted with an amino group at the 2-position and a carboxylic acid group at the 1-position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. This solubility advantage is particularly valuable in drug formulation and delivery systems, where bioavailability and solubility are key factors influencing therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of chiral compounds in drug design. The cis configuration of 2-aminocyclopentane-1-carboxylic acid hydrochloride plays a pivotal role in modulating its pharmacokinetic and pharmacodynamic properties. Studies have demonstrated that the stereochemistry of such compounds can significantly influence their binding affinity to biological receptors, metabolic stability, and overall therapeutic profile. This underscores the necessity of precise structural control during synthetic processes to achieve desired pharmacological outcomes.

In the realm of drug discovery, 2-aminocyclopentane-1-carboxylic acid hydrochloride, cis has been explored as a building block for more complex molecules. Its structural motif is reminiscent of natural amino acids, which are fundamental components of proteins and enzymes. By leveraging this structural similarity, researchers have synthesized novel analogs with enhanced biological activity. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory diseases and cancer progression. These findings highlight the compound's potential as a scaffold for developing next-generation therapeutics.

The synthesis of 2-aminocyclopentane-1-carboxylic acid hydrochloride, cis involves multi-step organic reactions that require careful optimization to ensure high yield and enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired cis configuration. Advances in asymmetric synthesis have enabled more efficient and scalable production methods, reducing costs and improving accessibility for research purposes. These developments are crucial for accelerating the discovery and development of new drugs that incorporate this valuable structural motif.

Biologically, 2-aminocyclopentane-1-carboxylic acid hydrochloride, cis has been investigated for its interactions with various biological targets. Its amine group can participate in hydrogen bonding interactions with polar residues on proteins, while the carboxylic acid group can form salt bridges or coordinate with metal ions. These interactions are essential for modulating enzyme activity and receptor binding affinity. Additionally, the cyclopentane ring provides rigidity to the molecule, which can influence its conformational preferences and binding mode.

Research has also explored the potential applications of 2-aminocyclopentane-1-carboxylic acid hydrochloride, cis in material science and biotechnology. Its ability to form stable complexes with other molecules makes it a candidate for designing novel materials with specific functional properties. For example, it has been used as a precursor in the synthesis of polymers that exhibit unique mechanical or chemical resistance characteristics. Such applications demonstrate the versatility of this compound beyond traditional pharmaceutical uses.

The future prospects of 2-aminocyclopentane-1-carboxylic acid hydrochloride, cis are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved pharmacological profiles. Furthermore, computational modeling techniques are being employed to predict the behavior of this compound in complex biological systems, further enhancing our understanding of its mechanisms of action.

In conclusion,2-aminocyclopentane-1-carboxylic acid hydrochloride, cis (CAS No. 1198283-36-1) is a versatile and highly relevant compound in modern chemical biology and drug development. Its unique structural features and stereochemical properties make it a valuable tool for researchers exploring new therapeutic strategies. As advancements continue to unfold in synthetic chemistry and computational biology,this compound will undoubtedly play an increasingly significant role in shaping the future of medicine.